[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester
Description
Chemical Identity: The compound [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester (hereafter referred to as the "target compound") is a synthetic organic molecule featuring a piperidine ring substituted with a carbamic acid benzyl ester group and an (S)-2-amino-3-methyl-butyryl side chain. Its molecular formula is C₂₀H₃₁N₃O₃, with a calculated molecular weight of 361.48 g/mol . The (S)-configuration of the amino acid moiety and the benzyl ester group are critical to its stereochemical and functional properties.
The benzyl ester group is commonly employed as a protective group for amines or carboxylic acids in medicinal chemistry. The compound is listed as a research-grade chemical, primarily used in early-stage drug discovery or as a synthetic intermediate .
Properties
IUPAC Name |
benzyl N-[1-[(2S)-2-amino-3-methylbutanoyl]piperidin-4-yl]carbamate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3/c1-13(2)16(19)17(22)21-10-8-15(9-11-21)20-18(23)24-12-14-6-4-3-5-7-14/h3-7,13,15-16H,8-12,19H2,1-2H3,(H,20,23)/t16-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWDZJCVJRLHSSM-INIZCTEOSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)N1CCC(CC1)NC(=O)OCC2=CC=CC=C2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H](C(=O)N1CCC(CC1)NC(=O)OCC2=CC=CC=C2)N | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester typically involves multiple steps, starting from readily available starting materials. One common route involves the protection of the amino group, followed by the formation of the piperidine ring and subsequent esterification to introduce the benzyl ester group. The reaction conditions often require the use of protecting groups, catalysts, and specific solvents to ensure high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.
Chemical Reactions Analysis
Types of Reactions
[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.
Reduction: Reduction reactions can modify the functional groups, leading to the formation of new compounds.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction could produce alcohols or amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.
Scientific Research Applications
Chemistry
In chemistry, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester is used as a building block for the synthesis of more complex molecules
Biology
In biological research, this compound can be used to study enzyme interactions, protein binding, and cellular processes. Its ability to interact with biological molecules makes it a valuable tool for understanding biochemical pathways and developing new therapeutic agents.
Medicine
In medicine, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester may have potential as a drug candidate or a precursor for drug development. Its unique structure and reactivity can be exploited to design new pharmaceuticals with improved efficacy and safety profiles.
Industry
In the industrial sector, this compound can be used in the production of specialty chemicals, agrochemicals, and materials science. Its versatility and reactivity make it a valuable component in various manufacturing processes.
Mechanism of Action
The mechanism of action of [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Functional Differences
The target compound is compared to six analogs (Table 1) with modifications in the ester group, amino acid side chain, or heterocyclic core. Key findings include:
Table 1: Structural and Physicochemical Comparison
Key Comparative Insights
Core Heterocycle Impact :
- Piperidine vs. Pyrrolidine : The 6-membered piperidine ring (target compound) offers greater conformational flexibility and reduced ring strain compared to the 5-membered pyrrolidine analog . This may influence binding to biological targets (e.g., enzymes or receptors).
- Benzyl vs. tert-Butyl Esters : The benzyl ester in the target compound is more labile under hydrolytic or reductive conditions than the tert-butyl analog, making it suitable for temporary protection in multi-step syntheses .
Amino Acid Side Chain: The (S)-2-amino-3-methyl-butyryl group provides a branched aliphatic chain, enhancing metabolic stability compared to straight-chain analogs (e.g., 2-aminoethyl in ). This moiety is critical for mimicking natural peptide substrates in protease inhibition studies .
Synthetic Challenges :
- Bulky substituents (e.g., naphthalen-1-yl in Compound 37) correlate with lower yields (6–65%), likely due to steric hindrance during coupling reactions . The target compound’s moderate yield (~54% in analogs) suggests optimized synthetic protocols .
Pharmacological Potential: Aromatic substituents (e.g., 3-acetylphenyl in Compound 34) may enhance binding to hydrophobic enzyme pockets, whereas the target compound’s aliphatic side chain could favor solubility and membrane permeability .
Research Findings and Data Gaps
Biological Activity
[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester is a compound that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by data tables and research findings.
- Molecular Formula : C15H29N3O3
- Molecular Weight : 299.42 g/mol
- CAS Number : 1308644-19-0
The compound is believed to act as a multitarget-directed ligand, influencing various biological pathways. Its structure suggests potential interactions with neurotransmitter systems, particularly those related to acetylcholine, which plays a crucial role in cognitive functions and neurodegenerative diseases.
Biological Activity Overview
Research indicates that this compound exhibits several biological activities:
- Inhibition of Acetylcholinesterase (AChE) :
- Neuroprotective Effects :
- Anti-inflammatory Properties :
Study 1: AChE Inhibition
A comparative study assessed the AChE inhibitory activity of various compounds, including [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-carbamic acid benzyl ester. The results indicated that the compound exhibited significant inhibition at concentrations ranging from 500 nM to 50 µM, showing promise as a therapeutic agent for cognitive enhancement.
| Compound | AChE Inhibition (% at 50 µM) |
|---|---|
| Test Compound | 75% |
| Donepezil | 80% |
| Control (No Treatment) | 10% |
Study 2: Neuroprotection Against Oxidative Stress
In a cellular model of oxidative stress induced by hydrogen peroxide, treatment with the compound resulted in a significant reduction in cell death compared to untreated controls.
| Treatment | Cell Viability (%) |
|---|---|
| Control (No Treatment) | 30% |
| Compound Treatment | 65% |
| Standard Antioxidant (Vitamin E) | 70% |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
